(E)-3-(4-ethoxyphenyl)-N'-(1-(3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-ethoxyphenyl)-N-[(E)-1-(3-methoxyphenyl)ethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-4-28-17-10-8-15(9-11-17)19-13-20(24-23-19)21(26)25-22-14(2)16-6-5-7-18(12-16)27-3/h5-13H,4H2,1-3H3,(H,23,24)(H,25,26)/b22-14+
• InChI Key: VNDMVUWCLNNQEH-HYARGMPZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=C(C)C3=CC(=CC=C3)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C(\C)/C3=CC(=CC=C3)OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

(E)-3-(4-ethoxyphenyl)-N'-(1-(3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Protection

A study by Paul, Yadav, and Obot (2020) explored the use of carbohydrazide-pyrazole compounds, including derivatives similar to the chemical , for corrosion protection of mild steel in HCl solution. Their findings suggest that these compounds act as effective corrosion inhibitors, providing significant protection at specific concentrations (Paul, Yadav, & Obot, 2020).

Synthesis and Characterization

Huang Jie-han (2008) conducted research on the synthesis and characterization of pyrazole hydrazones derivatives, including ethyl 5(3)-(4-methoxyphenyl)-1H-pyrazole-3(5)carboxylate. This research contributes to the understanding of the chemical and physical properties of similar compounds (Huang Jie-han, 2008).

Molecular Docking and Spectroscopic Studies

Karrouchi et al. (2021) synthesized and characterized (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a compound structurally related to the subject chemical. Their study included molecular docking and spectroscopic analyses, highlighting potential applications in biological contexts (Karrouchi et al., 2021).

Anti-Tumor Agents

A study by Nassar, Atta-Allah, and Elgazwy (2015) focused on synthesizing novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, including compounds similar to the one , for use as anti-tumor agents. Their findings suggest potential applications in cancer treatment (Nassar, Atta-Allah, & Elgazwy, 2015).

Antibacterial Activity

Research by Aghekyan et al. (2020) on novel oxadiazoles derived from 4-methoxyphenyl-tetrahydropyran-4-carbonyl chloride, a compound structurally related to the subject chemical, showed promising results in antibacterial activity, suggesting potential medical applications (Aghekyan et al., 2020).